Cas no 332-50-3 (Acetamide,2-(4-fluorophenoxy)-)

• Product Name: Acetamide,2-(4-fluorophenoxy)-
• CAS No: 332-50-3
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 311762
• PubChem ID: 67623
• Update Time: 2025-10-05

Acetamide,2-(4-fluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-(4-fluorophenoxy)-
• (4-Fluorophenoxy)acetamide
• 2-(4-fluorophenoxy)acetamide
• <4-Fluor-phenoxy>-acetamid
• p-Fluorophenoxyacetamide
• MFCD00245827
• NSC 190773
• DTXSID90186847
• CS-0306627
• NSC-190773
• 2-(p-Fluorophenoxy)acetamide
• AS-871/40575445
• 4-fluorophenoxyacetamide
• AKOS002161396
• 332-50-3
• SCHEMBL1395812
• VJ5KD52WEX
• NS00041855
• NSC190773
• 2-(4-Fluorophenoxy)ethanamide
• EINECS 206-365-4
• MS-7310
• Z19734788
• acetamide, 2-(4-fluorophenoxy)-

• Inchi： 1S/C8H8FNO2/c9-6-1-3-7(4-2-6)12-5-8(10)11/h1-4H,5H2,(H2,10,11)
• InChI Key： PNGGWQMSHKIEAF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC(N)=O

Computed Properties

• Exact Mass: 169.05400
• Monoisotopic Mass: 169.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 1.253
• Boiling Point: 357.5°C at 760 mmHg
• Flash Point: 170°C
• Refractive Index: 1.521
• PSA: 52.32000
• LogP: 1.39010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Acetamide,2-(4-fluorophenoxy)-

Comprehensive Overview of Acetamide,2-(4-fluorophenoxy)- (CAS No. 332-50-3): Properties, Applications, and Industry Insights

Acetamide,2-(4-fluorophenoxy)-, identified by its CAS number 332-50-3, is a specialized organic compound with a unique molecular structure combining an acetamide backbone with a 4-fluorophenoxy substituent. This configuration imparts distinct chemical and physical properties, making it valuable in pharmaceutical intermediates, agrochemical research, and material science. The compound's fluorinated aromatic component enhances its reactivity and stability, aligning with modern trends in green chemistry and sustainable synthesis.

In recent years, the demand for fluorinated compounds like Acetamide,2-(4-fluorophenoxy)- has surged due to their applications in drug discovery. Researchers highlight its role as a building block for bioactive molecules, particularly in designing kinase inhibitors and antimicrobial agents. A 2023 study noted its potential in modulating protein-protein interactions, a hot topic in precision medicine. Additionally, its low toxicity profile and high selectivity make it a candidate for crop protection formulations, addressing global concerns about food security.

The synthesis of CAS 332-50-3 typically involves nucleophilic substitution reactions between 4-fluorophenol and chloroacetamide derivatives, optimized for high yield and minimal byproducts. Advanced techniques like flow chemistry have been explored to improve scalability, reflecting industry shifts toward process intensification. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its purity, a critical factor for regulatory compliance in GMP manufacturing.

From an SEO perspective, users frequently search for "Acetamide,2-(4-fluorophenoxy)- uses," "CAS 332-50-3 suppliers," and "fluorophenoxy derivatives in medicine." These queries underscore its relevance in R&D pipelines and industrial applications. Environmental considerations are also prominent, with studies evaluating its biodegradability using OECD test guidelines, a key concern for ESG-focused enterprises.

Innovations in catalysis have further expanded the utility of Acetamide,2-(4-fluorophenoxy)-. For instance, palladium-catalyzed cross-coupling reactions enable the introduction of additional functional groups, enhancing its versatility in materials science. Such developments align with the growing interest in smart materials for electronics and coatings. Market analysts project steady growth for similar fine chemicals, driven by sectors like renewable energy and biotechnology.

In summary, Acetamide,2-(4-fluorophenoxy)- exemplifies the intersection of structural innovation and practical utility. Its multifaceted applications, coupled with advancements in synthetic methodologies, position it as a compound of enduring significance in both academic and industrial settings. Future research may explore its potential in neurological therapeutics or nanomaterial fabrication, areas ripe for exploration.